4-(2-Propynylamino)benzamide

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 4-(prop-2-ynylamino)benzamide
• InChI: InChI=1S/C10H10N2O/c1-2-7-12-9-5-3-8(4-6-9)10(11)13/h1,3-6,12H,7H2,(H2,11,13)
• InChI Key: ZLCFGDDDSPGIGB-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=CC=C(C=C1)C(=O)N

Description

4-(2-Propynylamino)benzamide is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-Propynylamino)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Propynylamino)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of 13.62 g (0.1 mol) of 4-aminobenzamide, 17.85 g (0.12 mol) of an 80% solution of 3-bromo-1-propyne in toluene, and 13.98 ml (0.12 mol) of 2,6-dimethylpyridine in 140 ml of dimethylacetamide (DMA) is stirred at 60° C. for two hours and then at 90° C. for one hour. The solution is cooled and the precipitated solid is collected and discarded. The filtrate is poured into a water-ice mixture and stirred. The suspension is extracted with ethyl acetate. The ethyl acetate solution is separated, dried (magnesium sulfate), and concentrated to give 20.7 g of a brown liquid. This is applied to a column of 1 kg of flash silica gel packed in dichloromethane-methanol (50:1). Elution with the same solvent gives 6.73 g (38.7%) of the product as a yellow solid, mp 139°-141° C.